(3aS,6aS)-5-[3-(pyrazol-1-ylmethyl)benzoyl]-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a-carboxylic acid

• IUPAC Name: (3aS,6aS)-5-[3-(pyrazol-1-ylmethyl)benzoyl]-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a-carboxylic acid
• InChI: InChI=1S/C18H20N4O3/c23-16(21-10-15-8-19-11-18(15,12-21)17(24)25)14-4-1-3-13(7-14)9-22-6-2-5-20-22/h1-7,15,19H,8-12H2,(H,24,25)/t15-,18-/m0/s1
• InChI Key: GVQYNKLOCMAIDX-YJBOKZPZSA-N
• Canonical SMILES: C1C2CN(CC2(CN1)C(=O)O)C(=O)C3=CC=CC(=C3)CN4C=CC=N4
• Isomeric SMILES: C1[C@H]2CN(C[C@]2(CN1)C(=O)O)C(=O)C3=CC=CC(=C3)CN4C=CC=N4
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

(3aS,6aS)-5-[3-(pyrazol-1-ylmethyl)benzoyl]-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a-carboxylic acid is a complex organic compound with a unique structure that includes a pyrazole ring, a benzoyl group, and a hexahydropyrrolo[3,4-c]pyrrole core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3aS,6aS)-5-[3-(pyrazol-1-ylmethyl)benzoyl]-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a-carboxylic acid typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the Pyrazole Ring: This can be achieved through the reaction of hydrazine with an appropriate diketone.

Benzoylation: The pyrazole ring is then benzoylated using benzoyl chloride in the presence of a base such as pyridine.

Construction of the Hexahydropyrrolo[3,4-c]pyrrole Core: This step involves a cyclization reaction, often using a suitable diacid or diamine precursor under acidic or basic conditions.

Final Coupling: The benzoylated pyrazole is coupled with the hexahydropyrrolo[3,4-c]pyrrole core using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to improve yield and scalability. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

(3aS,6aS)-5-[3-(pyrazol-1-ylmethyl)benzoyl]-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogenation catalysts such as palladium on carbon or lithium aluminum hydride.

Substitution: The benzoyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Palladium on carbon in the presence of hydrogen gas.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(3aS,6aS)-5-[3-(pyrazol-1-ylmethyl)benzoyl]-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a-carboxylic acid has several scientific research applications:

Medicinal Chemistry: It can be used as a scaffold for the development of new drugs, particularly those targeting specific enzymes or receptors.

Organic Synthesis: The compound can serve as an intermediate in the synthesis of more complex molecules.

Materials Science: Its unique structure makes it a candidate for the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of (3aS,6aS)-5-[3-(pyrazol-1-ylmethyl)benzoyl]-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a-carboxylic acid involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular pathways and processes.

Comparison with Similar Compounds

Similar Compounds

• Cetylpyridinium Chloride
• Domiphen Bromide

Comparison

Compared to similar compounds, (3aS,6aS)-5-[3-(pyrazol-1-ylmethyl)benzoyl]-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a-carboxylic acid is unique due to its specific structural features, such as the hexahydropyrrolo[3,4-c]pyrrole core and the pyrazole ring. These features may confer distinct chemical and biological properties, making it a valuable compound for various applications.